2-{[(2-phenylethyl)amino]carbonyl}benzoic acid

• IUPAC Name: 2-(2-phenylethylcarbamoyl)benzoic acid
• InChI: InChI=1S/C16H15NO3/c18-15(13-8-4-5-9-14(13)16(19)20)17-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18)(H,19,20)
• InChI Key: XVQUUVCOFZFTDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

2-{[(2-phenylethyl)amino]carbonyl}benzoic acid, also known as PBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. PBA is a white crystalline powder that is soluble in organic solvents and has a melting point of 119-121°C.

Mechanism of Action

The mechanism of action of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid is not fully understood, but it is believed to involve the formation of hydrogen bonds with various molecules. 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has been shown to form hydrogen bonds with carboxylic acids, amines, and alcohols, which can result in the formation of stable complexes. This property of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid makes it an attractive candidate for drug delivery applications.
Biochemical and Physiological Effects:
2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has been shown to have a low toxicity profile and is generally well-tolerated in laboratory animals. 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has also been shown to have antioxidant properties and has been investigated for its potential use in the treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid is its ability to form stable complexes with various molecules, which can improve their solubility and bioavailability. 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid is also relatively easy to synthesize and is commercially available. However, one of the limitations of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid is its limited water solubility, which can make it difficult to use in certain applications.

Future Directions

There are several future directions for the research and development of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid. One area of research is the development of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid-based drug delivery systems, which can improve the solubility and bioavailability of various drugs. Another area of research is the investigation of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid's potential use in the treatment of various diseases, such as cancer and inflammatory diseases. Additionally, the development of new synthesis methods for 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid and its derivatives can lead to the discovery of new properties and potential applications.

Synthesis Methods

The synthesis of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid involves the reaction between 2-aminobenzoic acid and 2-phenylethyl isocyanate. The reaction is typically carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified through recrystallization to obtain pure 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid.

Scientific Research Applications

2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid is in the field of drug delivery. 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has been shown to form stable complexes with various drugs, which can improve their solubility and bioavailability. 2-{[(2-phenylethyl)amino]carbonyl}benzoic acid has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.